molecular formula C15H18N2 B8273617 4-Amino-3-(4,4-dimethyl-cyclohex-1-enyl)-benzonitrile

4-Amino-3-(4,4-dimethyl-cyclohex-1-enyl)-benzonitrile

Cat. No.: B8273617
M. Wt: 226.32 g/mol
InChI Key: JSDQZUNVHYITTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3-(4,4-dimethyl-cyclohex-1-enyl)-benzonitrile is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18N2

Molecular Weight

226.32 g/mol

IUPAC Name

4-amino-3-(4,4-dimethylcyclohexen-1-yl)benzonitrile

InChI

InChI=1S/C15H18N2/c1-15(2)7-5-12(6-8-15)13-9-11(10-16)3-4-14(13)17/h3-5,9H,6-8,17H2,1-2H3

InChI Key

JSDQZUNVHYITTP-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(=CC1)C2=C(C=CC(=C2)C#N)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared from 4-amino-3-bromo-benzonitrile (as prepared in the previous step, 1.0 g, 5.0 mmol), 4,4-dimethylcyclohexen-1-yl boronic acid (938 mg, 6.07 mmol), Pd(PPh3)4 (585 mg, 0.506 mmol) and 2M Na2CO3 (20.2 mL, 40.5 mmol) according to the procedure in Example 44, step (b) (284 mg, 25%). Mass spectrum (ESI, m/z): Calcd. for C15H18N2, 227.1, found 227.3.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
938 mg
Type
reactant
Reaction Step Two
Quantity
20.2 mL
Type
reactant
Reaction Step Two
Quantity
585 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.